Cas no 675602-95-6 (4-(4-methyl-3-nitrophenyl)-1,3-thiazol-2-amine)

• Product Name: 4-(4-methyl-3-nitrophenyl)-1,3-thiazol-2-amine
• CAS No: 675602-95-6
• MF: C₁₀H₉N₃O₂S
• MW: 235.262360334396
• MDL: MFCD01237745
• CID: 1717272
• PubChem ID: 2759962
• Update Time: 2025-04-21

4-(4-methyl-3-nitrophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyl-3-nitrophenyl)-1,3-thiazol-2-amine
• 4-(4-Methyl-3-nitro-phenyl)-thiazol-2-ylamine
• F1967-0620
• AC1MC1LS
• AC1Q2EDM
• CTK7E1737
• MolPort-000-157-358
• AG-A-67690
• 4-(3-METHYL-4-NITROPHENYL)THIAZOL-2-AMINE
• 4-(4-methyl-3-nitrophenyl)thiazol-2-ylamine
• 675602-95-6
• Z49526948
• 4-(4-Methyl-3-nitrophenyl)thiazol-2-amine
• AKOS000263387
• AE-848/10300028
• CS-0242090
• EN300-24462
• 2-amino-4-{3-nitro-4-methylphenyl}-1,3-thiazole
• DTXSID20374972
• G30218

• MDL： MFCD01237745
• Inchi： 1S/C10H9N3O2S/c1-6-2-3-7(4-9(6)13(14)15)8-5-16-10(11)12-8/h2-5H,1H3,(H2,11,12)
• InChI Key： GVEJZEYQGIOTNB-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 235.04200
• Monoisotopic Mass: 235.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 112.97000
• LogP: 3.71330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes